Cas no 1806697-75-5 (Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate
• CAS No: 1806697-75-5
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4956021
• Update Time: 2025-10-31

Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate

• Inchi： 1S/C13H16O5/c1-2-18-13(17)10-4-3-9(5-6-12(15)16)11(7-10)8-14/h3-4,7,14H,2,5-6,8H2,1H3,(H,15,16)
• InChI Key： MIFGAQBBGVCTDR-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)OCC)C=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 289
• XLogP3: 1
• Topological Polar Surface Area: 83.8

Additional information on Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate

Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate (CAS No. 1806697-75-5): A Comprehensive Overview

Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate, identified by its CAS number 1806697-75-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This organic molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The detailed exploration of this compound not only highlights its chemical properties but also delves into its emerging roles in cutting-edge research.

The molecular structure of Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate consists of a benzoate core substituted with hydroxymethyl and carboxyethyl groups, which contribute to its unique reactivity and functional versatility. This structural configuration allows the compound to engage in diverse interactions with biological targets, making it a promising candidate for further investigation in drug discovery and biochemical pathways.

Recent studies have begun to uncover the therapeutic potential of Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate in addressing various physiological conditions. Researchers have observed that the hydroxymethyl and carboxyethyl side chains enhance the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems. These properties are particularly crucial in the development of novel pharmaceutical agents that require efficient delivery mechanisms.

In the realm of medicinal chemistry, the synthesis and characterization of Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate have provided valuable insights into the design of molecules with enhanced pharmacological activity. The benzoate moiety, known for its stability and compatibility with biological tissues, serves as an excellent scaffold for modifying drug-like properties. This has led to the exploration of derivatives that exhibit improved efficacy and reduced toxicity compared to existing therapeutic options.

The compound's potential role in modulating enzymatic activity has also been a focal point of recent research. Studies indicate that Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate can interact with specific enzymes involved in metabolic pathways, potentially influencing key biological processes. This interaction has implications for the development of treatments targeting metabolic disorders, where precise enzyme regulation is essential for therapeutic success.

Furthermore, the chemical diversity offered by Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate has opened avenues for exploring its applications in material science. The compound's ability to form stable complexes with other molecules makes it a candidate for use in advanced materials, such as polymers and coatings, where functional groups play a critical role in enhancing material properties.

The synthesis of Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have enabled researchers to produce this molecule with high purity, facilitating its use in both laboratory research and industrial applications. The optimization of these synthetic routes has been instrumental in reducing production costs and improving scalability, making it more feasible for widespread use.

The safety profile of Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate is another critical aspect that has been thoroughly evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at typical exposure levels, suggesting its potential for safe application in pharmaceutical formulations. However, further research is necessary to fully understand its long-term effects and interactions with other substances.

In conclusion, Ethyl 4-(2-carboxyethyl)-3-(hydroxymethyl)benzoate (CAS No. 1806697-75-5) represents a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features, combined with emerging research findings, position it as a valuable asset in drug development, biochemical investigations, and material science applications. As research continues to unfold the full scope of its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.